5-bromo-2-(methylsulfonyl)-N-[3-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide

• Molecular Formula: C13H9BrF3N3O3S
• Molecular Weight: 424.2 g/mol
• IUPAC Name: 5-bromo-2-methylsulfonyl-N-[3-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide
• InChI: InChI=1S/C13H9BrF3N3O3S/c1-24(22,23)12-18-6-9(14)10(20-12)11(21)19-8-4-2-3-7(5-8)13(15,16)17/h2-6H,1H3,(H,19,21)
• InChI Key: HVDNVLSMRAIAQE-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)C1=NC=C(C(=N1)C(=O)NC2=CC=CC(=C2)C(F)(F)F)Br

Description

5-bromo-2-(methylsulfonyl)-N-[3-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is commonly referred to as BPTP and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in laboratory experiments.

Mechanism of Action

BPTP works by inhibiting the activity of PTPs. PTPs are enzymes that remove phosphate groups from proteins, which can have a significant impact on cellular signaling pathways. By inhibiting the activity of PTPs, BPTP can modulate cellular signaling pathways and potentially have therapeutic effects.
Biochemical and Physiological Effects:
BPTP has been shown to have a significant impact on cellular signaling pathways. It has been shown to inhibit the activity of PTPs and modulate cellular signaling pathways, which can have a significant impact on cellular processes. BPTP has been studied for its potential therapeutic effects in cancer, diabetes, and other diseases.

Advantages and Limitations for Lab Experiments

BPTP has several advantages and limitations for laboratory experiments. One advantage is its potency and selectivity as a PTP inhibitor. This makes it a useful tool compound for studying the role of PTPs in cellular processes. One limitation is its potential toxicity, which can limit its use in certain experiments. Additionally, BPTP has limited solubility in water, which can make it challenging to use in certain assays.

Future Directions

There are several future directions for research on BPTP. One area of research is the development of more potent and selective PTP inhibitors. Another area of research is the use of BPTP in combination with other compounds to enhance its therapeutic effects. Additionally, further research is needed to understand the potential toxicity of BPTP and its impact on cellular processes. Overall, BPTP has significant potential for scientific research and has opened up new avenues for the study of PTPs and their role in disease.

Synthesis Methods

The synthesis method of BPTP is a complex process that involves several steps. The starting material for the synthesis is 3-(trifluoromethyl)aniline, which is reacted with ethyl 2-bromoacetate to form 3-(trifluoromethyl)phenyl 2-bromoacetate. This intermediate is then reacted with thionyl chloride and dimethyl sulfoxide to form 3-(trifluoromethyl)phenyl isocyanate. The final step involves the reaction of 3-(trifluoromethyl)phenyl isocyanate with 5-bromo-2-(methylsulfonyl)pyrimidine-4-carboxylic acid to form BPTP.

Scientific Research Applications

BPTP has been extensively studied for its potential applications in scientific research. It is commonly used as a tool compound to study the role of protein tyrosine phosphatases (PTPs) in various cellular processes. BPTP is a potent and selective inhibitor of PTPs and has been shown to have a significant impact on cellular signaling pathways. It has been used to study the role of PTPs in cancer, diabetes, and other diseases.